Cas no 58665-69-3 (2-(trifluoromethyl)cyclohexan-1-amine)

2-(trifluoromethyl)cyclohexan-1-amine structure
58665-69-3 structure
Product Name:2-(trifluoromethyl)cyclohexan-1-amine
CAS No:58665-69-3
MF:C7H12F3N
MW:167.172092437744
MDL:MFCD09040726
CID:948839
PubChem ID:16228772
Update Time:2025-04-19

2-(trifluoromethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(TRIFLUOROMETHYL)CYCLOHEXANAMINE
    • 2-(Trifluoromethyl)cyclohexan-1-amine
    • 2-(trifluoromethyl)-cyclohexanamine
    • 2-(Trifluoromethyl)cyclohexylamine
    • 2-Trifluormethylcyclohexylamin
    • AC1Q53FQ
    • CTK1G7986
    • EN300-27688
    • SureCN2293002
    • 2-Trifluoromethyl-cyclohexylamine
    • 58665-69-3
    • DTXSID60585545
    • CS-0101189
    • Z241055486
    • 2-trifluoromethylcyclohexylamine
    • MFCD09040726
    • BS-13435
    • 2-(trifluoromethyl)cyclo-hexylamine
    • AKOS000140270
    • AKOS023411211
    • SCHEMBL2293002
    • F8880-6500
    • ZB1692
    • 2-(trifluoromethyl)cyclohexan-1-amine
    • MDL: MFCD09040726
    • Inchi: 1S/C7H12F3N/c8-7(9,10)5-3-1-2-4-6(5)11/h5-6H,1-4,11H2
    • InChI Key: KHKJUJGNSSJMED-UHFFFAOYSA-N
    • SMILES: FC(C1CCCCC1N)(F)F

Computed Properties

  • Exact Mass: 167.09226
  • Monoisotopic Mass: 167.09218387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

2-(trifluoromethyl)cyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB276438-1 g
2-(Trifluoromethyl)cyclohexanamine, 95%; .
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€349.80 2023-04-26
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Enamine
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Enamine
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Enamine
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